Cas no 36518-76-0 (4-imino-4,5-dihydro-1,3-thiazol-2-amine hydrochloride)

4-Imino-4,5-dihydro-1,3-thiazol-2-amine hydrochloride is a heterocyclic organic compound featuring a thiazole core with imino and amine functional groups. This hydrochloride salt form enhances solubility and stability, making it suitable for synthetic applications in pharmaceutical and agrochemical research. Its reactive imino and amine groups facilitate its use as a versatile intermediate in the synthesis of biologically active molecules, including potential antimicrobial and antiviral agents. The compound’s well-defined structure and high purity ensure consistent performance in coupling reactions and heterocyclic derivatization. Its stability under standard laboratory conditions further supports its utility in method development and scale-up processes.
4-imino-4,5-dihydro-1,3-thiazol-2-amine hydrochloride structure
36518-76-0 structure
Product Name:4-imino-4,5-dihydro-1,3-thiazol-2-amine hydrochloride
CAS No:36518-76-0
MF:C3H6ClN3S
MW:151.617837429047
MDL:MFCD00012721
CID:89203
PubChem ID:2723857
Update Time:2025-06-08

4-imino-4,5-dihydro-1,3-thiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Imino-2,5-dihydrothiazol-4-amine hydrochloride
    • (2S,3S)-3-METHYLPYRROLIDINE-2-CARBOXYLIC ACID
    • 2-imino-5H-1,3-thiazol-4-amine,hydrochloride
    • 2-amino-4-imino-2-thiazoline hydrochloride
    • 2-amino-4-thiazoliniminium chloride
    • 4-iminium-4,5-dihydrothiazol-2-yl amine chloride
    • 4-IMINO-4,5-2H-THIAZOL-2-YLAMINE,HYDROCHLORIDE
    • 4-imino-4,5-dihydro-1,3-thiazol-2-amine hydrochloride
    • 2-Thiazolamine,5-dihydro-4-imino-, monohydrochloride
    • FT-0611115
    • 2-Imino-2,5-dihydrothiazol-4-aminehydrochloride
    • 36518-76-0
    • SCHEMBL11203556
    • DTXSID50884812
    • 2,4 -diiminothiazolidine hydrochloride
    • 4-imino-4,5-dihydrothiazol-2-amine hydrochloride
    • MFCD00012721
    • NSC111157
    • 2,4-Diiminothiazolidine hydrochloride
    • NSC-111157
    • SCHEMBL2025279
    • F2135-0633
    • ANDLBJXZBLTCDP-UHFFFAOYSA-N
    • AKOS003726123
    • AKOS022182393
    • 2-imino-5H-1,3-thiazol-4-amine;hydrochloride
    • 4-Thiazolamine, 2,5-dihydro-2-imino-, hydrochloride (1:1)
    • 2-Thiazolamine, 4,5-dihydro-4-imino-, monohydrochloride
    • DB-048972
    • 2-Amino-4-iminothiazoline hydrochloride
    • DTXCID201024233
    • MDL： MFCD00012721
    • Inchi： 1S/C3H5N3S.ClH/c4-2-1-7-3(5)6-2;/h1H2,(H3,4,5,6);1H
    • InChI Key： ANDLBJXZBLTCDP-UHFFFAOYSA-N
    • SMILES： Cl.S1C(=N)N=C(C1)N
    • BRN： 5109728

Computed Properties

  • Exact Mass: 150.99700
  • Monoisotopic Mass: 150.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 128
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: Not determined
  • Topological Polar Surface Area: 64.9

Experimental Properties

  • Color/Form: solid
  • Melting Point: 230 °C
  • Boiling Point: 340°Cat760mmHg
  • Flash Point: 159.4°C
  • PSA: 87.53000
  • LogP: 1.06280
  • Solubility: Not determined

4-imino-4,5-dihydro-1,3-thiazol-2-amine hydrochloride Security Information

  • Hazardous Material transportation number：UN 2811
  • Hazard Category Code： 22
  • Safety Instruction： S24/25
  • HazardClass：6.1
  • PackingGroup：III
  • TSCA：Yes
  • Packing Group：III
  • Hazard Level：6.1
  • Packing Group：III
  • Safety Term：6.1

4-imino-4,5-dihydro-1,3-thiazol-2-amine hydrochloride Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-imino-4,5-dihydro-1,3-thiazol-2-amine hydrochloride Pricemore >>

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